9S,11R-Dihydroxy-15-oxo-5Z,13E-prostadienoic acid-cyclo[8S,12R]

• CAS No.: 191919-01-4
• Product Name: 9S,11R-Dihydroxy-15-oxo-5Z,13E-prostadienoic acid-cyclo[8S,12R]
• Molecular Formula: C20H32O5
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(E)-3-oxooct-1-enyl]cyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,16-19,22-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t16-,17+,18-,19+/m0/s1
• Standard InChIKey: LOLJEILMPWPILA-RLXHZABYSA-N
• Isomeric SMILES: CCCCCC(=O)/C=C/[C@H]1[C@@H](C[C@@H]([C@H]1C/C=C\CCCC(=O)O)O)O
• SMILES: CCCCCC(=O)C=CC1C(CC(C1CC=CCCCC(=O)O)O)O
• Canonical SMILES: CCCCCC(=O)C=CC1C(CC(C1CC=CCCCC(=O)O)O)O
• Appearance: Assay:≥95%A solution in methyl acetate
• Physical Description: Solid
• Description: 8-iso-15-keto Prostaglandin F2α (8-iso-15-keto PGF2α) is a metabolite of the isoprostane 8-iso PGF2α in rabbits, monkeys, and humans. 8-isoprostane (8-iso PGF2α) is a prostaglandin-like product of non-specific lipid peroxidation. In both humans and monkeys, exogenously infused 8-iso PGF2α is converted primarily to metabolites having 2 or 4 carbon atoms removed from the top side chain by β-oxidation. A similar pattern is observed when tritiated 8-iso PGF2α is infused into rabbits. Early in the infusion (within 1-2 minutes) 8-iso -15-keto PGF2α was a major component of the metabolite profile, which was comprised mostly of unmetabolized 8-iso PGF2α. 8-iso -15-keto PGF2α is a vasoconstrictor when tested on the rat isolated thoracic aorta, acting via the TP (thromboxane) receptor.
• Synonyms: 8-iso-15-keto PGF2α;8-epi-15-keto PGF2α
• PubChem Compound: 5283215
• Last Modified: Nov 11 2021